2-chloro-N-(1,1-dioxidotetrahydrothien-3-yl)-N-ethylpropanamide

• IUPAC Name: 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-ethylpropanamide
• InChI: InChI=1S/C9H16ClNO3S/c1-3-11(9(12)7(2)10)8-4-5-15(13,14)6-8/h7-8H,3-6H2,1-2H3
• InChI Key: VOIBFKKTLCVMCG-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)C(C)Cl
• Molecular Formula: C9H16ClNO3S
• Molecular Weight: 253.75 g/mol

Description

2-Chloro-N-(1,1-dioxidotetrahydrothien-3-yl)-N-ethylpropanamide, also known as CTEPA, is a synthetic organic compound with a variety of applications in scientific research. It is a colorless, odorless solid with a melting point of 63-64°C. CTEPA is used in a variety of laboratory experiments, including biochemical and physiological studies, as well as in the synthesis of new compounds.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis Techniques : Improvement in synthesis techniques for related chloro compounds was explored, emphasizing optimal reaction conditions and high yields (Song, 2007).
• Reactivity and Mechanisms : Studies on similar chloro compounds discussed the reactivity and potential mechanisms in chemical reactions, providing insights into the synthesis of complex molecules (Jansson et al., 2006).

Drug Design and Pharmacology

• Analgesic and Anti-inflammatory Activities : Research on derivatives of related chloro compounds highlighted their potential in developing analgesic and anti-inflammatory drugs (Alagarsamy et al., 2015).
• Antidepressant and Nootropic Agents : Synthesis of Schiff’s bases and azetidinones of similar chloro compounds was investigated for potential antidepressant and nootropic activities (Thomas et al., 2016).

Agricultural Applications

• Herbicidal Activity : Certain chloro compounds were synthesized and found to exhibit significant herbicidal activities, introducing a new class of herbicides (Wang et al., 2004).
• Phytotoxicity in Soils : The phytotoxicity of herbicides, including chloro compounds, was studied in relation to soil properties, contributing to the understanding of herbicide-soil interactions (Harrison et al., 1976).

Material Science and Biochemistry

• Metal Complexes and Antioxidant Activities : Research on metal complexes of similar chloro compounds explored their potential antioxidant activities and possible applications in material science (Yeşilkaynak, 2016).

Molecular Biology and Biotechnology

• DNA and Protein Interactions : Studies on dicopper(II) complexes bridged by asymmetric N,N′-bis(substituted)oxamides, including chloro compounds, focused on their interactions with DNA and proteins, suggesting potential applications in molecular biology (Zheng et al., 2015).